Cas no 10183-41-2 (2,5-Piperazinedione,3,6-dibutyl-)

• Product Name: 2,5-Piperazinedione,3,6-dibutyl-
• CAS No: 10183-41-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 204605
• PubChem ID: 283089
• Update Time: 2025-04-19

2,5-Piperazinedione,3,6-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,6-dibutyl-
• 2,5-Dibutyl-piperazin-3,6-dion
• 3,6-Dibutyl-piperazin-2,5-dion
• 3,6-dibutyl-piperazine-2,5-dione
• AC1L5XW3
• AC1Q6GL7
• AG-J-31933
• AR-1E9952
• CTK4A0297
• DL-3,6-dibutyl-2,5-piperazinedione
• NSC137382
• 10183-41-2
• 3,6-dibutylpiperazine-2,5-dione
• DTXSID70300509
• NSC-137382

• Inchi： 1S/C12H22N2O2/c1-3-5-7-9-11(15)14-10(8-6-4-2)12(16)13-9/h9-10H,3-8H2,1-2H3,(H,13,16)(H,14,15)
• InChI Key： YKBPHWQAFKPSME-UHFFFAOYSA-N
• SMILES： O=C1C(CCCC)NC(C(CCCC)N1)=O

Computed Properties

• Exact Mass: 226.16826
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2